N-cyclopropyl-4-methoxy-2-[(1'-methyl-1,4'-bipiperidin-4-yl)oxy]benzamide

• IUPAC Name: N-cyclopropyl-4-methoxy-2-[1-(1-methylpiperidin-4-yl)piperidin-4-yl]oxybenzamide
• InChI: InChI=1S/C22H33N3O3/c1-24-11-7-17(8-12-24)25-13-9-18(10-14-25)28-21-15-19(27-2)5-6-20(21)22(26)23-16-3-4-16/h5-6,15-18H,3-4,7-14H2,1-2H3,(H,23,26)
• InChI Key: ZIMVPSPKLPPMLY-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)N2CCC(CC2)OC3=C(C=CC(=C3)OC)C(=O)NC4CC4
• Molecular Formula: C22H33N3O3
• Molecular Weight: 387.5 g/mol

Description

N-cyclopropyl-4-methoxy-2-[(1'-methyl-1,4'-bipiperidin-4-yl)oxy]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a derivative of benzamide and belongs to the class of cyclopropyl compounds. The unique chemical structure of N-cyclopropyl-4-methoxy-2-[(1'-methyl-1,4'-bipiperidin-4-yl)oxy]benzamide has made it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of N-cyclopropyl-4-methoxy-2-[(1'-methyl-1,4'-bipiperidin-4-yl)oxy]benzamide is not fully understood. However, it has been suggested that this compound acts by modulating the activity of certain receptors in the brain, such as the dopamine and serotonin receptors. It has also been reported to inhibit the activity of certain enzymes, such as cyclooxygenase-2, which is involved in the inflammatory response.
Biochemical and Physiological Effects
N-cyclopropyl-4-methoxy-2-[(1'-methyl-1,4'-bipiperidin-4-yl)oxy]benzamide has been shown to have several biochemical and physiological effects. It has been reported to reduce inflammation, pain, and seizures in animal models. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease. Furthermore, it has been reported to have anticancer properties by inducing apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-cyclopropyl-4-methoxy-2-[(1'-methyl-1,4'-bipiperidin-4-yl)oxy]benzamide in lab experiments is its unique chemical structure, which makes it a promising candidate for the development of new drugs. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of N-cyclopropyl-4-methoxy-2-[(1'-methyl-1,4'-bipiperidin-4-yl)oxy]benzamide. One of the future directions is the development of new drugs based on this compound for the treatment of various diseases. Another future direction is the investigation of the mechanism of action of this compound, which could lead to the development of new therapeutic targets. Furthermore, the use of this compound in combination with other drugs could lead to the development of more effective treatments for various diseases.

Synthesis Methods

The synthesis of N-cyclopropyl-4-methoxy-2-[(1'-methyl-1,4'-bipiperidin-4-yl)oxy]benzamide involves several steps. The first step is the preparation of 4-methoxybenzoic acid, which is then converted to the corresponding acid chloride. The acid chloride is reacted with N-cyclopropyl-4-hydroxy-2-[(1'-methyl-1,4'-bipiperidin-4-yl)oxy]benzamide to obtain N-cyclopropyl-4-methoxy-2-[(1'-methyl-1,4'-bipiperidin-4-yl)oxy]benzamide. The synthesis of this compound has been reported in several scientific studies.

Scientific Research Applications

N-cyclopropyl-4-methoxy-2-[(1'-methyl-1,4'-bipiperidin-4-yl)oxy]benzamide has been extensively studied for its potential therapeutic applications. It has been reported to have anti-inflammatory, analgesic, and anticonvulsant properties. Several studies have investigated the use of this compound in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.